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Compound of Interest

Compound Name: Methyl 10-undecenoate

Cat. No.: B153647 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of Methyl 10-undecenoate is paramount for both personal safety and experimental

integrity. This guide provides immediate, essential safety protocols, logistical information for

operations, and a clear disposal plan.

Chemical Identifier:

Name: Methyl 10-undecenoate

CAS Number: 111-81-9[1]

Molecular Formula: C12H22O2[2]

Molecular Weight: 198.30 g/mol

Hazard Summary: Methyl 10-undecenoate is harmful if swallowed or inhaled.[1][3] It is also

very toxic to aquatic life with long-lasting effects.[3][4]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following table

summarizes the recommended PPE for handling Methyl 10-undecenoate.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety glasses or goggles

Must provide a complete seal

around the eyes to protect

against splashes.[5][6]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

esters.[5][7] Always inspect

gloves for integrity before use.

Body Protection Laboratory coat

A standard, fully buttoned lab

coat should be worn to protect

against skin contact.[5][6] For

larger quantities, a chemical-

resistant apron is advisable.[5]

Respiratory Protection
Dust mask (e.g., N95) or

respirator

Recommended when handling

the substance, especially if

there is a risk of generating

aerosols or if working outside

of a well-ventilated area.[3]

Use in a chemical fume hood

is preferred.[8]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical to minimize exposure risks and prevent

contamination.
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Caption: Workflow for the safe handling of Methyl 10-undecenoate.
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Experimental Protocols
Preparation:

Ventilation: Always handle Methyl 10-undecenoate in a well-ventilated area. A chemical

fume hood is strongly recommended.[3]

Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in

the table above.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[3]

Handling:

Avoid Inhalation and Contact: Take precautions to avoid breathing vapors or allowing the

chemical to come into contact with skin or eyes.[9]

Transfer: When transferring the liquid, do so carefully to avoid splashing.

Heating: If heating is required, be aware that the flash point is 115 °C (239 °F).

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1][2]

After Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and plenty of water.[2]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

If Swallowed: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[2]

[9]
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Proper disposal of Methyl 10-undecenoate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.[8]

Waste Characterization:

Unused Methyl 10-undecenoate should be treated as hazardous chemical waste.[1] It is

classified as extremely hazardous for water.[1]

Disposal Steps:

Waste Collection:

Liquid Waste: Collect all unused material and reaction mixtures containing Methyl 10-
undecenoate in a designated, labeled, and sealed container for liquid chemical waste.

Solid Waste: Dispose of any contaminated consumables (e.g., pipette tips, weigh boats) in

a designated solid chemical waste container.[8]

Container Disposal: Do not reuse empty containers. They should be disposed of according to

official regulations.[1]

Regulatory Compliance: All waste must be disposed of in accordance with local, regional,

and national regulations. Do not allow the product to reach the sewage system or

groundwater.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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